4-butoxy-N-((5-(ethylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-butoxy-N-[[5-ethylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C22H25FN4O2S/c1-3-5-14-29-19-12-6-16(7-13-19)21(28)24-15-20-25-26-22(30-4-2)27(20)18-10-8-17(23)9-11-18/h6-13H,3-5,14-15H2,1-2H3,(H,24,28)
• InChI Key: HMAIQEVCWRMHBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC
• Molecular Formula: C22H25FN4O2S
• Molecular Weight: 428.5 g/mol
• CAS No.: 391929-77-4

Description

4-butoxy-N-((5-(ethylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C22H25FN4O2S and its molecular weight is 428.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Fluorobenzamides containing thiazole and thiazolidine derivatives have been synthesized and evaluated for their antimicrobial activity. The presence of a fluorine atom in the benzoyl group enhances antimicrobial effectiveness against various bacteria and fungi (Desai, Rajpara, & Joshi, 2013).

Material Synthesis and Properties

• Polyamides with ether linkages and ortho-phenylene units derived from reactions involving fluorobenzonitrile have shown useful levels of thermal stability and solubility in polar solvents, indicating potential applications in material science (Hsiao, Yang, & Chen, 2000).

Biological Activity

• Novel benzamide-based 5-aminopyrazoles and their derivatives have demonstrated significant anti-influenza A virus activity, highlighting the potential for the development of antiviral agents (Hebishy, Salama, & Elgemeie, 2020).

Synthesis and Application of Thiourea Derivatives

• Thiourea derivatives have shown potential as novel antimicrobial agents with antibiofilm properties, suggesting their usefulness in combating infections associated with biofilms (Limban, Marutescu, & Chifiriuc, 2011).

CCR5 Antagonists

• Research into CCR5 antagonists has provided insights into the development of treatments for diseases such as HIV, highlighting the importance of molecular design in therapeutic applications (Ikemoto et al., 2005).